Cas no 233666-04-1 (Butanoic acid,2-ethyl-, 3-hexen-1-yl ester)

Butanoic acid,2-ethyl-, 3-hexen-1-yl ester structure
233666-04-1 structure
Product Name:Butanoic acid,2-ethyl-, 3-hexen-1-yl ester
CAS No:233666-04-1
MF:C12H22O2
MW:198.301884174347
CID:245359
PubChem ID:3023392
Update Time:2025-04-19

Butanoic acid,2-ethyl-, 3-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-ethyl-, 3-hexen-1-yl ester
    • Butanoicacid, 2-ethyl-, 3-hexenyl ester (9CI)
    • HEX-3-ENYL2-ETHYLBUTYRATE
    • 233666-04-1
    • Inchi: 1S/C12H22O2/c1-4-7-8-9-10-14-12(13)11(5-2)6-3/h7-8,11H,4-6,9-10H2,1-3H3
    • InChI Key: LFDWLVXNYKQQBT-UHFFFAOYSA-N
    • SMILES: O(CCC=CCC)C(C(CC)CC)=O

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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